Cas no 2308464-12-0 (3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid)

• Product Name: 3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid
• CAS No: 2308464-12-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6135587
• PubChem ID: 165802449
• Update Time: 2025-05-19

3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid
• 2308464-12-0
• 3-cyclopropyl-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]propanoic acid
• EN300-1475334

• Inchi： 1S/C28H34N2O5/c1-2-3-8-19(16-26(31)30-25(27(32)33)15-18-13-14-18)29-28(34)35-17-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,18-19,24-25H,2-3,8,13-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t19-,25?/m1/s1
• InChI Key： ZFSMEVDJBBWACX-OEPVSBQMSA-N
• SMILES： OC(C(CC1CC1)NC(C[C@@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid

Introduction to 3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic Acid (CAS No: 2308464-12-0)

3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2308464-12-0, is a complex molecule with a unique structural framework that makes it a promising candidate for various therapeutic applications. The intricate arrangement of its functional groups, including the cyclopropyl moiety, the fluoren-9-yl methoxycarbonyl group, and the amino functionality, contributes to its distinct chemical properties and biological activities.

The molecular structure of 3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid is characterized by a seven-carbon chain with an amide linkage and a carboxylic acid terminal group. The presence of the cyclopropyl group enhances the compound's stability and lipophilicity, making it more suitable for membrane interactions and receptor binding. Additionally, the fluoren-9-yl methoxycarbonyl moiety serves as a protecting group for the amino functionality, which can be later modified for further derivatization or targeted drug delivery systems.

In recent years, there has been growing interest in the development of novel bioactive molecules that can modulate biological pathways associated with various diseases. The compound 3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid has shown potential in preclinical studies as a modulator of enzymatic activity and receptor interactions. Its unique structural features allow it to interact with biological targets in a selective manner, which is crucial for minimizing side effects and improving therapeutic efficacy.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions, has been instrumental in achieving the desired molecular architecture. The incorporation of the fluoren-9-yl methoxycarbonyl group during synthesis not only protects the amino group but also enhances the compound's solubility and stability in various solvents.

One of the most intriguing aspects of 3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid is its potential application in targeted drug delivery systems. The fluoren scaffold is known for its ability to facilitate cellular uptake and accumulation in specific tissues, making it an attractive candidate for tumor-targeted therapies. Additionally, the amide linkage can be exploited to create prodrugs that release active compounds in response to enzymatic or pH-dependent conditions within target cells.

The biological activity of this compound has been extensively studied in vitro and in vivo. Research indicates that it can interact with various enzymes and receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer progression. The cyclopropyl group's ability to stabilize protein-ligand interactions enhances binding affinity, while the fluoren moiety improves pharmacokinetic properties. These characteristics make 3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid a versatile tool for drug discovery and development.

In conclusion, 3-cyclopropyl-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid (CAS No: 2308464-12-0) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative therapeutic strategies.